Cas no 866155-87-5 (1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea)

1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea is a synthetic urea derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a hydroxyphenylmethyl group, which may enhance solubility and bioavailability, making it a candidate for drug development. The compound’s urea backbone provides hydrogen-bonding capabilities, potentially improving binding affinity in biological systems. Its propyl and methyl substituents contribute to lipophilicity, influencing membrane permeability and metabolic stability. This compound could serve as an intermediate in synthesizing more complex molecules or as a scaffold for designing enzyme inhibitors. Further studies are needed to explore its pharmacological or agrochemical efficacy, but its balanced physicochemical properties suggest versatility in research applications.
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea structure
866155-87-5 structure
Product Name:1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
CAS No:866155-87-5
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD05669802
CID:4663112
Update Time:2025-05-27

1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
    • MDL: MFCD05669802
    • Inchi: 1S/C12H18N2O2/c1-3-8-14(12(16)13-2)9-10-4-6-11(15)7-5-10/h4-7,15H,3,8-9H2,1-2H3,(H,13,16)
    • InChI Key: DDOHTDXJMWXPME-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=C(O)C=C1)(CCC)C(NC)=O

1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB301581-500 mg
N-(4-Hydroxybenzyl)-N'-methyl-N-propylurea, 90%; .
866155-87-5 90%
500 mg
€678.60 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659521-1mg
1-(4-Hydroxybenzyl)-3-methyl-1-propylurea
866155-87-5 98%
1mg
¥535.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659521-5mg
1-(4-Hydroxybenzyl)-3-methyl-1-propylurea
866155-87-5 98%
5mg
¥529.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659521-10mg
1-(4-Hydroxybenzyl)-3-methyl-1-propylurea
866155-87-5 98%
10mg
¥739.00 2024-04-27
abcr
AB301581-500mg
N-(4-Hydroxybenzyl)-N'-methyl-N-propylurea, 90%; .
866155-87-5 90%
500mg
€678.60 2025-04-16
A2B Chem LLC
AI79865-1mg
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
866155-87-5 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI79865-5mg
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
866155-87-5 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI79865-10mg
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
866155-87-5 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AI79865-500mg
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
866155-87-5 >90%
500mg
$720.00 2024-04-19
Ambeed
A957996-1g
1-[(4-Hydroxyphenyl)methyl]-3-methyl-1-propylurea
866155-87-5 90%
1g
$611.0 2025-04-16

Additional information on 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea

Research Briefing on 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea (CAS: 866155-87-5): Recent Advances and Applications

1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea (CAS: 866155-87-5) is a synthetic urea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance in current scientific investigations.

Recent research has focused on the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea exhibits selective inhibition of certain kinase enzymes, which are implicated in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and specificity, revealing promising results for its potential use in targeted therapies.

Another area of interest is the compound's pharmacokinetic profile. A preclinical study conducted in 2022 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea in rodent models. The findings indicated favorable bioavailability and metabolic stability, suggesting its suitability for further development as an oral therapeutic agent. However, the study also noted the need for optimization to mitigate potential off-target effects.

In addition to its pharmacological potential, 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea has been investigated for its chemical properties and synthetic accessibility. A recent publication in Organic & Biomolecular Chemistry detailed a novel synthetic route for the compound, emphasizing improvements in yield and purity. This advancement is expected to facilitate larger-scale production for subsequent clinical and industrial applications.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Current research is addressing issues such as toxicity profiles, formulation stability, and synergistic effects with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development pipeline.

In conclusion, 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea (CAS: 866155-87-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its therapeutic potential and pave the way for its eventual application in treating diseases with high unmet medical needs.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.